Cas no 55968-21-3 (cis-8,11,14-Eicosatrienoic Acid Ethyl Ester)

• Product Name: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester
• CAS No: 55968-21-3
• MF: C₂₂H₃₈O₂
• MW: 334.535927295685
• CID: 373313
• Update Time: 2025-05-22

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 8,11,14-Eicosatrienoicacid, ethyl ester, (8Z,11Z,14Z)-
• cis-8,11,14-Eicosatrienoic Acid Ethyl Ester
• Dihomo-γ-Linolenic Acid ethyl ester
• ethyl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
• ethyl dihomo-gamma-linolenate

• Inchi： 1S/C22H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15H,3-7,10,13,16-21H2,1-2H3/b9-8-,12-11-,15-14-
• InChI Key： XJXHWCQMUAZGAN-ORZIMQNZSA-N
• SMILES： O(CC)C(CCCCCC/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 334.28734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 17

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on cis-8,11,14-Eicosatrienoic Acid Ethyl Ester

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester: A Comprehensive Overview

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (CAS No: 55968-21-3) is a bioactive compound that has garnered significant attention in the fields of nutrition, pharmacology, and cosmetics due to its unique chemical structure and diverse functional properties. This compound belongs to the family of polyunsaturated fatty acids (PUFAs), specifically the eicosatrienoic acid class, which plays a crucial role in various physiological processes. The ethyl ester form of this acid enhances its bioavailability and stability, making it a valuable ingredient in both dietary supplements and cosmetic formulations.

The molecular structure of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester consists of a 20-carbon chain with three double bonds located at positions 8, 11, and 14. The "cis" configuration indicates that all double bonds are on the same side of the carbon chain, which influences its physical properties and biological activity. This specific arrangement contributes to its ability to interact with cellular membranes and signaling pathways, making it a potential candidate for therapeutic applications.

Recent studies have highlighted the anti-inflammatory properties of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester, particularly in chronic inflammatory diseases such as arthritis and cardiovascular disorders. Research published in the *Journal of Lipid Research* demonstrated that this compound inhibits pro-inflammatory cytokines like TNF-α and IL-6 by modulating nuclear factor-kappa B (NF-κB) signaling pathways. These findings underscore its potential as a natural anti-inflammatory agent without the adverse effects associated with synthetic drugs.

In addition to its anti-inflammatory effects, cis-8,11,14-Eicosatrienoic Acid Ethyl Ester has shown promising results in neuroprotection and cognitive enhancement. A study conducted at the University of California revealed that this compound enhances synaptic plasticity and reduces oxidative stress in neuronal cells. These properties make it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The cosmetic industry has also embraced cis-8,11,14-Eicosatrienoic Acid Ethyl Ester due to its ability to improve skin health. Its role in promoting collagen synthesis and reducing skin inflammation has made it a key ingredient in anti-aging products. According to a clinical trial published in *Dermatology International*, topical application of this compound significantly reduced fine lines and improved skin elasticity in participants aged 30–50 years.

From a manufacturing perspective, cis-8,11,14-Eicosatrienoic Acid Ethyl Ester is typically derived from marine sources such as fish oils or through microbial fermentation processes. The production involves precise extraction techniques to preserve the cis configuration of the double bonds, ensuring optimal bioactivity. Quality control measures are strictly implemented to meet pharmaceutical-grade standards.

Emerging research is also exploring the potential of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester in cancer therapy. Preclinical studies suggest that this compound may inhibit tumor growth by inducing apoptosis in cancer cells while sparing healthy cells. A research team at Johns Hopkins University reported that it selectively targets prostate cancer cells by disrupting mitochondrial function and activating caspase pathways.

In conclusion, cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (CAS No: 55968-21-3) is a versatile compound with multifaceted applications across various industries. Its anti-inflammatory, neuroprotective, and cosmetic benefits position it as a valuable asset in modern healthcare and beauty products. As ongoing research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly important role in both preventive medicine and aesthetic treatments.